Cas no 38716-39-1 (Adenosine, 5'-S-butyl-5'-thio-)

• Product Name: Adenosine, 5'-S-butyl-5'-thio-
• CAS No: 38716-39-1
• MF: C₁₄H₂₁N₅O₃S
• MW: 339.413241147995
• CID: 1491226
• PubChem ID: 44401683
• Update Time: 2025-04-21

Adenosine, 5'-S-butyl-5'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-S-butyl-5'-thio-
• (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(butylsulfanylmethyl)oxolane-3,4-diol
• (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((butylthio)methyl)tetrahydrofuran-3,4-diol
• SCHEMBL6897966
• 38716-39-1
• 5'-S-Butyl-5'-thioadenosine
• DTXSID30658755
• CHEMBL195193

• Inchi： 1S/C14H21N5O3S/c1-2-3-4-23-5-8-10(20)11(21)14(22-8)19-7-18-9-12(15)16-6-17-13(9)19/h6-8,10-11,14,20-21H,2-5H2,1H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： YIZBUJZFFMODRY-IDTAVKCVSA-N
• SMILES： S(CCCC)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 339.13673
• Monoisotopic Mass: 339.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 145A^2

Experimental Properties

• PSA: 119.31